Cas no 1392210-75-1 (5-Hydroxyomeprazole Sulfone-d3)
5-Hydroxyomeprazole Sulfone-d3 Chemical and Physical Properties
Names and Identifiers
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- 5-Hydroxy Omeprazole sulfone-d3
- 5-Hydroxyomeprazole Sulfone-d3
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- Inchi: 1S/C17H19N3O5S/c1-10-15(18-7-11(8-21)16(10)25-3)9-26(22,23)17-19-13-5-4-12(24-2)6-14(13)20-17/h4-7,21H,8-9H2,1-3H3,(H,19,20)
- InChI Key: NXSJDCMGNOAVHM-UHFFFAOYSA-N
- SMILES: S(C1=NC2=C([H])C(OC)=C([H])C([H])=C2N1)(=O)(=O)CC1N=CC(CO)=C(OC)C=1C
5-Hydroxyomeprazole Sulfone-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H948869-1mg |
5-Hydroxyomeprazole Sulfone-d3 |
1392210-75-1 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | H948869-10mg |
5-Hydroxyomeprazole Sulfone-d3 |
1392210-75-1 | 10mg |
$1499.00 | 2023-05-18 |
5-Hydroxyomeprazole Sulfone-d3 Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-Hydroxyomeprazole Sulfone-d3
Research Brief on 5-Hydroxyomeprazole Sulfone-d3 (CAS: 1392210-75-1): Recent Advances and Applications
5-Hydroxyomeprazole Sulfone-d3 (CAS: 1392210-75-1) is a deuterated derivative of 5-hydroxyomeprazole sulfone, a key metabolite of omeprazole, a widely used proton pump inhibitor (PPI). This compound has gained significant attention in recent years due to its utility as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of omeprazole and its metabolites in pharmacokinetic and pharmacodynamic studies. The incorporation of deuterium (d3) enhances the stability and detection sensitivity of the compound, making it invaluable for high-precision analytical applications.
Recent studies have focused on optimizing the synthesis and purification of 5-Hydroxyomeprazole Sulfone-d3 to ensure high isotopic purity and chemical stability. A 2023 publication in the Journal of Pharmaceutical and Biomedical Analysis detailed a novel synthetic route that improves yield and reduces impurities, addressing previous challenges in large-scale production. This advancement is critical for meeting the growing demand for reliable reference standards in clinical and research settings.
In addition to its role as an analytical standard, 5-Hydroxyomeprazole Sulfone-d3 has been employed in cutting-edge research exploring the metabolic pathways of omeprazole. A 2024 study in Drug Metabolism and Disposition utilized this compound to elucidate the enzyme kinetics of CYP2C19, a polymorphic enzyme responsible for omeprazole metabolism. The findings highlighted the compound's utility in personalized medicine, particularly in predicting patient responses to PPIs based on genetic variations in CYP2C19.
Furthermore, the application of 5-Hydroxyomeprazole Sulfone-d3 has expanded into drug-drug interaction studies. A recent investigation published in Clinical Pharmacology & Therapeutics demonstrated its use in assessing the impact of concomitant medications on omeprazole metabolism. The study revealed significant interactions with fluvoxamine, a CYP2C19 inhibitor, underscoring the importance of monitoring PPI therapy in patients on multiple medications.
Looking ahead, the potential applications of 5-Hydroxyomeprazole Sulfone-d3 are expected to grow, particularly in the fields of precision medicine and therapeutic drug monitoring. Ongoing research aims to leverage its properties for developing more accurate and personalized dosing regimens for PPIs, ultimately improving patient outcomes. The compound's versatility and reliability position it as a cornerstone in both academic and industrial research endeavors.
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